6-imino-7-(2-methoxyethyl)-N-(3-methoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• CAS No.: 371205-86-6
• Molecular Formula: C19H23N5O4
• Molecular Weight: 385.4 g/mol
• IUPAC Name: 6-imino-7-(2-methoxyethyl)-N-(3-methoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C19H23N5O4/c1-27-10-5-7-21-18(25)13-12-14-17(24(16(13)20)9-11-28-2)22-15-6-3-4-8-23(15)19(14)26/h3-4,6,8,12,20H,5,7,9-11H2,1-2H3,(H,21,25)
• InChI Key: JAVQIGGGXODZSE-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)C1=CC2=C(N=C3C=CC=CN3C2=O)N(C1=N)CCOC

Description

This compound is a synthetic tricyclic carboxamide featuring a fused heterocyclic core with imino, oxo, and methoxyalkyl substituents. The methoxyethyl and methoxypropyl groups likely enhance solubility and modulate pharmacokinetic properties, a common strategy in drug design .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “6-imino-7-(2-methoxyethyl)-N-(3-methoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide” likely involves multiple steps, including the formation of the triazatricyclo core and subsequent functionalization. Typical reaction conditions may include:

Formation of the triazatricyclo core: This could involve cyclization reactions using appropriate precursors under acidic or basic conditions.

Functionalization: Introduction of the imino, methoxyethyl, methoxypropyl, and carboxamide groups through nucleophilic substitution, amidation, and other relevant reactions.

Industrial Production Methods

Industrial production of this compound would require optimization of the synthetic route for scalability, cost-effectiveness, and environmental considerations. This might involve:

Catalysts: Use of catalysts to improve reaction efficiency.

Solvents: Selection of solvents that are both effective and environmentally friendly.

Purification: Techniques such as crystallization, distillation, or chromatography to purify the final product.

Chemical Reactions Analysis

Types of Reactions

“6-imino-7-(2-methoxyethyl)-N-(3-methoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide” may undergo various chemical reactions, including:

Oxidation: The compound could be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions might be used to alter the oxidation state of certain atoms within the molecule.

Substitution: Nucleophilic or electrophilic substitution reactions could be employed to replace specific groups within the molecule.

Common Reagents and Conditions

Common reagents and conditions for these reactions might include:

Oxidizing agents: Such as potassium permanganate or chromium trioxide.

Reducing agents: Such as lithium aluminum hydride or sodium borohydride.

Substitution reagents: Such as alkyl halides or acyl chlorides.

Major Products Formed

The major products formed from these reactions would depend on the specific conditions and reagents used. For example:

Oxidation: Could lead to the formation of ketones, aldehydes, or carboxylic acids.

Reduction: Might produce alcohols or amines.

Scientific Research Applications

“6-imino-7-(2-methoxyethyl)-N-(3-methoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide” may have various scientific research applications, including:

Chemistry: As a reagent or intermediate in organic synthesis.

Biology: Potential use as a probe or inhibitor in biochemical studies.

Medicine: Possible therapeutic applications due to its unique structure and potential biological activity.

Industry: Use in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of “6-imino-7-(2-methoxyethyl)-N-(3-methoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide” would depend on its specific interactions with molecular targets. Potential mechanisms might include:

Binding to enzymes or receptors: Modulating their activity.

Interacting with nucleic acids: Affecting gene expression or replication.

Disrupting cellular processes: Such as signaling pathways or metabolic pathways.

Comparison with Similar Compounds

Table 1: Key Structural Differences

Feature	Target Compound	Imidazotetrazine Carboxamides (IVa–IVi)
Core Structure	Tricyclic (1,7,9-triazatricyclo[8.4.0.0³,⁸])	Bicyclic (imidazo[5,1-d][1,2,3,5]tetrazine)
Substituents	2-Methoxyethyl, 3-methoxypropyl	Varied alkyl/aryl groups (Table 1 in )
Synthetic Route	Likely involves acyl chloride intermediates (inferred from )	Acyl chloride + amines/alcohols

Substituent Effects on Bioactivity

Methoxyalkyl groups in the target compound may improve water solubility compared to nonpolar substituents (e.g., aryl groups in IVa–IVi), as seen in other drug candidates where methoxy groups reduce hydrophobicity . For example, methoxypropyl chains can shield the core from rapid hepatic clearance, extending half-life—a critical factor in antitumor agents like temozolomide analogs .

Analytical Techniques for Structural Confirmation

• X-ray crystallography using tools like SIR97 for structure refinement .
• NOESY correlations to confirm stereochemistry, as demonstrated in natural product studies (e.g., scalarane sesterterpenoids in ) .
• Optical rotation comparisons for chiral centers, though this is more common in natural products .

Biological Activity

6-imino-7-(2-methoxyethyl)-N-(3-methoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic compound with significant potential in medicinal chemistry due to its unique structural features and functional groups. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Structural Characteristics

The compound's structure includes:

• Triazatricyclo Framework : This unique arrangement contributes to its biological activity.
• Functional Groups : The presence of imine and carbonyl groups enhances its reactivity and interaction with biological targets.

Antimicrobial Activity

Compounds with triazole derivatives are often noted for their antifungal and antibacterial properties. Given the structural similarities, it is plausible that 6-imino-7-(2-methoxyethyl)-N-(3-methoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide may exhibit similar activities.

Enzyme Inhibition

The compound may interact with various enzymes or receptors:

• Binding Affinity Studies : Techniques such as surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) could be employed to quantify binding interactions and elucidate mechanisms of action.

The biological activity of this compound likely involves:

• Non-Covalent Interactions : The functional groups allow for hydrogen bonding and hydrophobic interactions with target molecules.
• Modulation of Enzyme Activity : Its interaction may lead to inhibition or activation of specific enzymes involved in metabolic pathways.

Comparative Analysis

To better understand its potential biological activity, a comparison with structurally similar compounds can be useful:

Compound Name	Structure Type	Known Activities	References
Triazole Derivative A	Triazole	Antifungal
Triazole Derivative B	Triazole	Antibacterial
6-imino Compound	Triazatricyclo	Unknown; potential antimicrobial

Case Studies

Although direct case studies on this specific compound are scarce, research on related triazole compounds provides a framework for potential applications:

• Antifungal Activity : A study demonstrated that triazole derivatives effectively inhibited fungal growth in vitro.
• Antibacterial Properties : Another investigation highlighted the effectiveness of similar compounds against Gram-positive bacteria.